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Compound of Interest

Compound Name: Diallylamine

Cat. No.: B093489

Introduction

N,N-diallyldichloroacetamide, also known as Dichlormid or R-25788, is a widely used herbicide
safener. It is incorporated into herbicide formulations to protect crops, particularly maize, from
injury caused by active ingredients like thiocarbamate and chloroacetanilide herbicides.[1] The
mechanism of its protective action involves the modulation of plant metabolic pathways, such
as fatty acid elongation.[2]

The efficient synthesis of N,N-diallyldichloroacetamide is of significant industrial importance. A
key challenge in its production is the formation of amine salt by-products, such as N,N-
diallylaminedichloroacetate, which can lead to the formation of gels in final product
formulations.[3] This document outlines a robust and high-yield process for the synthesis of
N,N-diallyldichloroacetamide from diallylamine and dichloroacetyl chloride, which minimizes
the generation of these undesirable by-products. The core of this process involves a carefully
controlled reaction in a two-phase system with aqueous sodium hydroxide to maintain a high

pH.[3][4]

Reaction Scheme

The synthesis is achieved through the acylation of diallylamine with dichloroacetyl chloride in

the presence of a strong base.
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Start: Prepare Reagents

Charge Reactor:
1. Aqueous NaOH
2. Diallylamine

!

Cool Mixture &
Begin Violent Agitation

!

Slowly Add
Dichloroacetyl Chloride
(Maintain Temp. 20-50°C)

!

Continue Reaction
(Maintain pH > 10)

!

Stop Agitation &
Allow Phase Separation

!

Isolate Organic Phase
(Crude Product)

!

Strip Product
(e.g., with Nitrogen at 70°C)
to remove volatiles

End: Purified Product

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 3/4 Tech Support


https://www.benchchem.com/product/b093489?utm_src=pdf-custom-synthesis
https://pubmed.ncbi.nlm.nih.gov/7480323/
https://pubmed.ncbi.nlm.nih.gov/7480323/
https://pubchem.ncbi.nlm.nih.gov/compound/Dichlormid
https://patents.google.com/patent/CA1041542A/en
https://patents.google.com/patent/CA1041542A/en
https://patents.google.com/patent/EP0039166B1/en
https://patents.google.com/patent/EP0039166B1/en
https://www.benchchem.com/product/b093489#use-of-diallylamine-in-the-production-of-n-n-diallyldichloroacetamide
https://www.benchchem.com/product/b093489#use-of-diallylamine-in-the-production-of-n-n-diallyldichloroacetamide
https://www.benchchem.com/product/b093489#use-of-diallylamine-in-the-production-of-n-n-diallyldichloroacetamide
https://www.benchchem.com/product/b093489#use-of-diallylamine-in-the-production-of-n-n-diallyldichloroacetamide
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b093489?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b093489?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Methodological & Application

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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